Cas no 13312-12-4 (N-4-Nitro-3-(trifluoromethyl)phenyl-propanamide)

N-4-Nitro-3-(trifluoromethyl)phenyl-propanamide is a fluorinated aromatic amide compound characterized by its nitro and trifluoromethyl functional groups. Its structural features contribute to enhanced reactivity and stability, making it valuable in synthetic organic chemistry, particularly in the development of agrochemicals and pharmaceuticals. The presence of the electron-withdrawing nitro and trifluoromethyl groups facilitates nucleophilic substitution reactions, allowing for versatile derivatization. This compound exhibits potential as an intermediate in the synthesis of bioactive molecules, including herbicides and enzyme inhibitors. Its well-defined chemical properties and consistent purity ensure reliable performance in research and industrial applications. Proper handling is advised due to its reactivity.

N-4-Nitro-3-(trifluoromethyl)phenyl-propanamide structure

13312-12-4 structure

Product Name:N-4-Nitro-3-(trifluoromethyl)phenyl-propanamide

CAS No:13312-12-4

MF:C₁₀H₉F₃N₂O₃

MW:262.185272932053

CID:1077262

PubChem ID:18536714

Update Time:2025-06-06

N-4-Nitro-3-(trifluoromethyl)phenyl-propanamide Chemical and Physical Properties

Names and Identifiers

- Imp. C (EP): N-[4-Nitro-3-(trifluoromethyl)phenyl]propanamide
- N-[4-nitro-3-(trifluoromethyl)phenyl]propanamide
- N-[4-Nitro-3-(trifluoromethyl)phenyl]-propanamide
- Imp. C (EP): N-[4-Nitro-3-(trifluoro-methyl)phenyl]propanamide
- 4-Nitro-3-trifluoromethylpropionanilide
- SCHEMBL6597676
- FLUTAMIDE IMPURITY C [EP IMPURITY]
- PROPANAMIDE, N-(4-NITRO-3-(TRIFLUOROMETHYL)PHENYL)-
- Q27236547
- UNII-0AON24SU7K
- N-(4-NITRO-3-(TRIFLUOROMETHYL)PHENYL)PROPANAMIDE
- Flutamide Imp. C (EP); N-[4-Nitro-3-(trifluoromethyl)phenyl]propanamide; Flutamide Impurity C
- 0AON24SU7K
- M-PROPIONOTOLUIDIDE, .ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-4'-NITRO-
- 13312-12-4
- DTXSID90157971
- N-[4-Nitro-3-(trifluoromethyl)phenyl]ropanamide
- MWERYMJHFYLSOV-UHFFFAOYSA-N
- N-(4-Nitro-3-(trifluoromethyl)phenyl)propionamide
- N-4-Nitro-3-(trifluoromethyl)phenyl-propanamide
- Inchi： 1S/C10H9F3N2O3/c1-2-9(16)14-6-3-4-8(15(17)18)7(5-6)10(11,12)13/h3-5H,2H2,1H3,(H,14,16)
- InChI Key： MWERYMJHFYLSOV-UHFFFAOYSA-N
- SMILES： FC(C1C(=CC=C(C=1)NC(CC)=O)[N+](=O)[O-])(F)F

Computed Properties

Exact Mass: 262.05652664g/mol
Monoisotopic Mass: 262.05652664g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 327
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 74.9Å²

Experimental Properties

Density: 1.422±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 165-166 ºC
Boiling Point: 398.1±42.0 °C at 760 mmHg
Flash Point: 194.5±27.9 °C
Solubility: Almost insoluble (0.068 g/l) (25 º C),
Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-4-Nitro-3-(trifluoromethyl)phenyl-propanamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

N-4-Nitro-3-(trifluoromethyl)phenyl-propanamide Pricemore >>

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TRC	N596850-1g	N-[4-Nitro-3-(trifluoromethyl)phenyl]-propanamide	13312-12-4	1g	$ 181.00	2023-09-06
TRC	N596850-10g	N-[4-Nitro-3-(trifluoromethyl)phenyl]-propanamide	13312-12-4	10g	$ 2365.00	2023-09-06
A2B Chem LLC	AE65132-1g	N-[4-Nitro-3-(trifluoromethyl)phenyl]ropanamide	13312-12-4	1g	$575.00	2024-04-20
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